Cas no 159694-16-3 (2,4-Pentadienoic acid,2-hydroxy-, (E)- (9CI))

• Product Name: 2,4-Pentadienoic acid,2-hydroxy-, (E)- (9CI)
• CAS No: 159694-16-3
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 142959
• PubChem ID: 5280361
• Update Time: 2025-04-19

2,4-Pentadienoic acid,2-hydroxy-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid,2-hydroxy-, (E)- (9CI)
• (2E)-2-hydroxypenta-2,4-dienoic acid
• 159694-16-3
• 2-hydroxypenta-2,4-dienoate
• C00596
• CHEBI:1113
• SCHEMBL380794
• Q27105404
• cis-2-Hydroxypenta-2,4-dienoate
• DTXSID00415054
• 2-hydroxy-2,4-pentadienoate
• cis-2-hydroxypenta-2,4-dienoic acid

• Inchi： 1S/C5H6O3/c1-2-3-4(6)5(7)8/h2-3,6H,1H2,(H,7,8)/b4-3+
• InChI Key： VHTQQDXPNUTMNB-ONEGZZNKSA-N
• SMILES： O/C(/C(=O)O)=C/C=C

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.165g/cm3
• Boiling Point: 180ºC at 760 mmHg
• Flash Point: 77ºC
• Refractive Index: 1.454
• PSA: 57.53
• LogP: 0.69890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids